2,5-Dimethylene-3,6-diketopiperazine

Description

2,5-Dimethylene-3,6-diketopiperazine is an organic compound with the molecular formula C6H6N2O2 . It features a six-membered ring containing two amide groups at opposite positions in the ring . It is also known by several other names, including 3,6-dimethylidenepiperazine-2,5-dione and 3,6-Methylene-2,5-piperazinedione . This compound can also be identified by its CAS number, 15996-22-2, and its UNII code, 5B198RDA6I .

This compound belongs to a class of molecules called 2,5-Diketopiperazines (2,5-DKPs) . These are often found in fermentation broths and yeast cultures, as well as within larger structures in various natural products and drugs . They can also arise as degradation products of polypeptides, especially in processed foods and beverages . 2,5-Diketopiperazines are typically synthesized through amide bond formation, N-alkylation, or C-acylation . A related compound is 3,6-Dimethylpiperazine-2,5-dione, also known as Alanine anhydride, which has a molecular weight of 142.16 g/mol .

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• CAS No.: 15996-22-2
• Product Name: 2,5-Dimethylene-3,6-diketopiperazine
• Molecular Formula: C6H6N2O2
• Molecular Weight: 138.12 g/mol
• IUPAC Name: 3,6-dimethylidenepiperazine-2,5-dione
• Standard InChI: InChI=1S/C6H6N2O2/c1-3-5(9)8-4(2)6(10)7-3/h1-2H2,(H,7,10)(H,8,9)
• Standard InChIKey: UKQPHICLKVWLEU-UHFFFAOYSA-N
• SMILES: C=C1C(=O)NC(=C)C(=O)N1
• Canonical SMILES: C=C1C(=O)NC(=C)C(=O)N1
• Appearance: Off-White to Pale Yellow Solid
• Purity: > 95%
• Synonyms: 3,6-Methylene-2,5-piperazinedione; 3,6-Bis(methylene)-2,5-piperazinedione; 2,5-Dimethylene-3,6-diketopiperazine; 3,6-Dimethylene-2,5-piperazinedione; NSC 278175
• PubChem Compound: 72670
• Last Modified: Aug 15 2023